Cas no 31309-67-8 (3-Isoquinolinamine,4-(4-aminophenyl)-)

• Product Name: 3-Isoquinolinamine,4-(4-aminophenyl)-
• CAS No: 31309-67-8
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 320622
• PubChem ID: 318699
• Update Time: 2025-04-19

3-Isoquinolinamine,4-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine,4-(4-aminophenyl)-
• 4-(4-aminophenyl)isoquinolin-3-amine
• 3-Amino-4-(p-aminophenyl)-isochinolin
• 4-(4-amino-phenyl)-isoquinolin-3-ylamine
• AC1L7YO4
• NSC256931
• Oprea1_617307
• 31309-67-8
• DTXSID20312536
• NSC-256931
• CHEMBL3273443

• Inchi： 1S/C15H13N3/c16-12-7-5-10(6-8-12)14-13-4-2-1-3-11(13)9-18-15(14)17/h1-9H,16H2,(H2,17,18)
• InChI Key： RHQIZEYRGRQHKC-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C(C=1N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 235.11109
• Monoisotopic Mass: 235.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 436.3°Cat760mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.739
• PSA: 64.93
• LogP: 4.22860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines